Cas no 2411318-06-2 (2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide)
2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide
- Z3766264075
- 2411318-06-2
- 2-Chloro-N-[2-(1H-indazol-5-yl)ethyl]acetamide
- EN300-26578384
-
- Inchi: 1S/C11H12ClN3O/c12-6-11(16)13-4-3-8-1-2-10-9(5-8)7-14-15-10/h1-2,5,7H,3-4,6H2,(H,13,16)(H,14,15)
- InChI Key: GBYRPFQKDQDAPK-UHFFFAOYSA-N
- SMILES: ClCC(NCCC1C=CC2=C(C=NN2)C=1)=O
Computed Properties
- Exact Mass: 237.0668897g/mol
- Monoisotopic Mass: 237.0668897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 57.8Ų
2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26578384-0.05g |
2-chloro-N-[2-(1H-indazol-5-yl)ethyl]acetamide |
2411318-06-2 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide Related Literature
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide
Chemical Compound CAS No. 2411318-06-2: 2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide
The chemical compound with CAS No. 2411318-06-2, commonly referred to as 2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indazole ring system with a chlorinated ethyl group and an acetamide functional group. The indazole moiety, a bicyclic structure consisting of a benzene ring fused with an imidazole ring, is known for its versatile reactivity and biological activity.
Recent studies have highlighted the importance of indazole derivatives in drug discovery, particularly in the development of anticancer agents. The presence of the chloro group in 2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide adds to its chemical diversity, potentially enhancing its pharmacokinetic properties and bioavailability. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and coupling reactions, which have been optimized to achieve high yields and purity.
The structural uniqueness of CAS No. 2411318-06-2 makes it a valuable tool in medicinal chemistry. Its ability to interact with biological targets such as protein kinases and other enzymes has been extensively studied. For instance, recent findings suggest that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a promising candidate for anti-cancer therapies. Furthermore, its stability under physiological conditions and favorable pharmacokinetic profile make it an attractive lead compound for further preclinical development.
In addition to its therapeutic potential, 2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide has also been investigated for its role in chemical synthesis as an intermediate in the construction of more complex molecules. Its reactivity towards various nucleophiles and electrophiles has been leveraged to design novel synthetic pathways, contributing to the advancement of organic chemistry.
The synthesis of this compound involves a series of well-defined steps that ensure the formation of the desired product with high stereoselectivity and regioselectivity. Key intermediates include chlorinated alkanes and indazole derivatives, which are carefully selected based on their reactivity and compatibility with subsequent reaction conditions.
From an environmental perspective, the development of efficient and sustainable synthetic methods for CAS No. 2411318-06-2 is crucial. Researchers have explored green chemistry approaches, such as catalytic hydrogenation and microwave-assisted synthesis, to minimize waste generation and reduce energy consumption during the production process.
In conclusion, CAS No. 2411318-06-2 (2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide) stands out as a significant compound in contemporary chemical research due to its unique structure, diverse reactivity, and promising therapeutic applications. Continued exploration into its properties and potential uses will undoubtedly contribute to advancements in both academic research and industrial applications.
2411318-06-2 (2-chloro-N-2-(1H-indazol-5-yl)ethylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)